Cas no 112-82-3 (1-Bromohexadecane)

• Product Name: 1-Bromohexadecane
• CAS No: 112-82-3
• MF: C₁₆H₃₃Br
• MW: 305.337224721909
• MDL: MFCD00000230
• CID: 35765
• PubChem ID: 24854042
• Update Time: 2026-01-30

1-Bromohexadecane Chemical and Physical Properties

Names and Identifiers

• 1-Bromohexadecane
• 1-HEXADECYL BROMIDE
• CETYL BROMIDE
• HEXADECYL BROMIDE
• 1-Bromhexadecan
• 1-bromo-hexadecan
• Hexadecane,1-bromo-
• Hexadecylbromid
• n-Hexadecyl-1-bromide
• Palmitylbromide
• BROMOHEXADECANE
• N-HEXADECYL BROMIDE (CETYL)
• 1-BROMOHEXADECANE pure
• Cetyl bromide, Hexadecyl bromide
• n-Hexadecyl bromide
• 1-hexadecane bromide
• 1-Bromocetane
• Hexadecane,1-bromo
• hexadecanyl bromide
• 1-溴十六烷
• Hexadecane, 1-bromo-
• Hexadecane, bromo-
• 76GJI7GVAM
• HNTGIJLWHDPAFN-UHFFFAOYSA-N
• Hexadecylbromide
• palmityl bromide
• 1-bromo hexadecane
• DSSTox_CID_29356
• DSSTox_RID_83472
• DSSTox_GSID_49397
• KSC4
• 1-bromo-hexadecane
• hexadecane-1-bromide
• NS00010686
• B0599
• EN300-83275
• Tox21_202722
• BR1074
• AKOS015911583
• EC 204-008-7
• 112-82-3
• J-504465
• EINECS 204-008-7
• D70993
• Q27266490
• NSC4193
• 1-BroMohexadecane--d4
• DTXCID9029356
• FT-0607531
• 1-Bromohexadecane, 97%
• SCHEMBL33335
• MFCD00000230
• AI3-11181
• NCGC00260270-01
• DTXSID2049397
• NSC-4193
• NSC 4193
• CAS-112-82-3
• UNII-76GJI7GVAM
• CHEMBL3188886
• CS-W009341
• 1-Hexadecyl Bromide; Cetyl Bromide; Hexadecyl Bromide; NSC 4193; Palmityl Bromide; n-Hexadecyl Bromide
• nHexadecyl bromide
• DB-050370
• STL453701
• nHexadecyl1bromide
• Hexadecane, 1bromo
• 1Hexadecyl bromide
• 204-008-7

• MDL： MFCD00000230
• Inchi： 1S/C16H33Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h2-16H2,1H3
• InChI Key： HNTGIJLWHDPAFN-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCCCCC
• BRN： 773989

Computed Properties

• Exact Mass: 304.17700
• Monoisotopic Mass: 304.177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 14
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Dark yellow liquid.
• Density: 0.999 g/mL at 25 °C(lit.)
• Melting Point: 16-18 °C (lit.)
• Boiling Point: 190 °C/11 mmHg(lit.)
• Flash Point: Fahrenheit: 350.6 ° f < br / > Celsius: 177 ° C < br / >
• Refractive Index: n20/D 1.461(lit.)
• Solubility: Difficult to mix.
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• PSA: 0.00000
• LogP: 6.86260
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: <1 mmHg ( 20 °C)
• FEMA: 2815
• Solubility: Soluble in ether, very slightly soluble in methanol, almost insoluble in water.

1-Bromohexadecane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Bromohexadecane

Professional Introduction to 1-Bromohexadecane (CAS No. 112-82-3)

1-Bromohexadecane, with the chemical formula C₁₆H₃₃Br, is a brominated alkane that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 112-82-3, is a crucial intermediate in the synthesis of various biologically active molecules. Its long-chain structure and bromine substituent make it a valuable tool for researchers exploring novel drug candidates and functional materials.

The chemical properties of 1-Bromohexadecane are well-suited for a wide range of applications, particularly in the development of lipid-based drug delivery systems and the synthesis of complex organic molecules. The presence of a bromine atom at the terminal position of the hexadecane chain enhances its reactivity, allowing for facile participation in nucleophilic substitution reactions. This characteristic has made it a popular choice for medicinal chemists seeking to introduce brominated moieties into their synthetic pathways.

In recent years, 1-Bromohexadecane has been extensively studied for its potential applications in pharmaceuticals. One notable area of research involves its use in the synthesis of antiviral and anticancer agents. The bromine atom serves as a handle for further functionalization, enabling the construction of intricate molecular architectures. For instance, researchers have utilized 1-Bromohexadecane to develop novel protease inhibitors, which are critical in treating viral infections and certain types of cancer.

The compound's role in material science is equally noteworthy. Its long hydrocarbon chain provides favorable solubility characteristics, making it an excellent candidate for polymer modification and surface functionalization. Recent studies have demonstrated its effectiveness in creating lipid-based nanoparticles for drug delivery, where the bromine atom facilitates cross-linking and stabilization of the nanoparticle structure. These advancements highlight the versatility of 1-Bromohexadecane across multiple scientific disciplines.

The synthesis of 1-Bromohexadecane typically involves the bromination of hexadecane using bromine or N-bromosuccinimide (NBS) as the brominating agent. The reaction is often carried out under controlled conditions to ensure high yield and purity. Advances in catalytic systems have further optimized this process, reducing reaction times and minimizing byproduct formation. Such improvements underscore the ongoing efforts to enhance the efficiency and sustainability of its production.

In the realm of drug discovery, 1-Bromohexadecane has been instrumental in developing kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The bromine substituent allows for selective binding to target enzymes, improving drug efficacy while reducing side effects. Researchers have leveraged this compound to create novel scaffolds that exhibit potent inhibitory activity against specific kinases, demonstrating its importance in modern medicinal chemistry.

The compound's utility extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its ability to undergo various transformations makes it a valuable building block for synthesizing surfactants, emulsifiers, and other functional materials. Recent studies have explored its use in creating environmentally friendly lubricants and coatings, where its long-chain structure contributes to enhanced performance and durability.

The safety profile of 1-Bromohexadecane is another critical aspect that has been thoroughly evaluated. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Its relatively high boiling point and moderate volatility necessitate good ventilation and personal protective equipment during handling.

The future prospects for 1-Bromohexadecane are promising, with ongoing research exploring new synthetic methodologies and applications. The integration of green chemistry principles into its production could further enhance its sustainability profile, making it an even more attractive intermediate for industrial processes. Additionally, advancements in computational chemistry may lead to novel derivatives with tailored properties for specific applications.

In conclusion, 1-Bromohexadecane, identified by its CAS number 112-82-3, is a versatile compound with significant implications in pharmaceuticals, material science, and industrial chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers worldwide. As scientific understanding continues to evolve, the applications of this compound are expected to expand, driving innovation across multiple scientific domains.